Cas no 2228879-66-9 (1-{bicyclo2.2.1hept-5-en-2-yl}-2-(methylamino)ethan-1-one)

1-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-(methylamino)ethan-1-one is a bicyclic ketone derivative featuring a norbornene scaffold with a methylaminoethyl substituent. This compound is of interest in synthetic organic chemistry due to its rigid bicyclic structure, which can serve as a versatile intermediate in the preparation of complex molecules, including pharmaceuticals and specialty chemicals. The presence of both an enone and an amine functional group allows for further derivatization via Michael additions, reductive amination, or cycloaddition reactions. Its stability and reactivity make it suitable for applications in medicinal chemistry and materials science, particularly in the development of novel bioactive compounds or polymer precursors.
1-{bicyclo2.2.1hept-5-en-2-yl}-2-(methylamino)ethan-1-one structure
2228879-66-9 structure
Product Name:1-{bicyclo2.2.1hept-5-en-2-yl}-2-(methylamino)ethan-1-one
CAS No:2228879-66-9
MF:C10H15NO
MW:165.232202768326
CID:5791445
PubChem ID:165843137
Update Time:2025-06-09

1-{bicyclo2.2.1hept-5-en-2-yl}-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{bicyclo[2.2.1]hept-5-en-2-yl}-2-(methylamino)ethan-1-one
    • EN300-1819781
    • 2228879-66-9
    • 1-{bicyclo2.2.1hept-5-en-2-yl}-2-(methylamino)ethan-1-one
    • Inchi: 1S/C10H15NO/c1-11-6-10(12)9-5-7-2-3-8(9)4-7/h2-3,7-9,11H,4-6H2,1H3
    • InChI Key: GFHYUHVFSIUFRR-UHFFFAOYSA-N
    • SMILES: O=C(CNC)C1CC2C=CC1C2

Computed Properties

  • Exact Mass: 165.115364102g/mol
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.1Ų

1-{bicyclo2.2.1hept-5-en-2-yl}-2-(methylamino)ethan-1-one Pricemore >>

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Additional information on 1-{bicyclo2.2.1hept-5-en-2-yl}-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-{bicyclo[2.2.1]hept-5-en-2-yl}-2-(methylamino)ethan-1-one (CAS No. 2228879-66-9)

The compound 1-{bicyclo[2.2.1]hept-5-en-2-yl}-2-(methylamino)ethan-1-one (CAS No. 2228879-66-9) is a specialized organic molecule featuring a unique bicyclic structure combined with a methylamino functional group. This structural complexity makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its bicyclo[2.2.1]heptene core, also known as norbornene, is widely recognized for its rigidity and versatility in polymer chemistry and drug design.

In recent years, the demand for novel bicyclic compounds has surged due to their applications in high-performance materials and bioactive molecules. Researchers are particularly intrigued by the potential of CAS No. 2228879-66-9 in modulating biological pathways, given its methylamino moiety, which is often associated with neurotransmitter-like properties. This aligns with the growing focus on central nervous system (CNS) drug discovery, a hot topic in 2024.

The synthesis of 1-{bicyclo[2.2.1]hept-5-en-2-yl}-2-(methylamino)ethan-1-one typically involves multi-step organic reactions, including cycloadditions and reductive amination. Its bicyclic framework offers steric control, making it valuable for asymmetric catalysis—a trending area in green chemistry. Notably, the compound’s norbornene backbone is also explored in click chemistry, a technique gaining traction for bioconjugation and drug delivery systems.

From an industrial perspective, CAS No. 2228879-66-9 is investigated for its role in advanced polymer composites, where its rigid structure enhances thermal stability. This resonates with the global push for sustainable materials, as industries seek alternatives to conventional plastics. Additionally, its pharmacophore-like features have sparked interest in AI-driven drug design, a frequently searched topic in computational chemistry circles.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise structural validation. Safety and handling protocols emphasize standard laboratory practices, as with most fine chemicals. The compound’s stability under ambient conditions further supports its practicality in research.

In summary, 1-{bicyclo[2.2.1]hept-5-en-2-yl}-2-(methylamino)ethan-1-one represents a compelling case study at the intersection of organic synthesis, materials science, and medicinal chemistry. Its CAS No. 2228879-66-9 serves as a key identifier for researchers navigating databases like SciFinder or Reaxys. As innovation accelerates, this compound is poised to contribute to breakthroughs in smart materials and targeted therapeutics, addressing pressing challenges in sustainability and healthcare.

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